Cas no 1692468-50-0 (tert-butyl 3-(iodomethyl)-3-(oxetan-3-yloxy)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(iodomethyl)-3-(oxetan-3-yloxy)piperidine-1-carboxylate
• CAS No: 1692468-50-0
• MF: C₁₄H₂₄INO₄
• MW: 397.249136924744
• CID: 6279757
• PubChem ID: 102607686
• Update Time: 2025-06-26

tert-butyl 3-(iodomethyl)-3-(oxetan-3-yloxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(iodomethyl)-3-(oxetan-3-yloxy)piperidine-1-carboxylate
• EN300-1135908
• 1692468-50-0

• Inchi： 1S/C14H24INO4/c1-13(2,3)20-12(17)16-6-4-5-14(9-15,10-16)19-11-7-18-8-11/h11H,4-10H2,1-3H3
• InChI Key： NRQVMFDQERQIGQ-UHFFFAOYSA-N
• SMILES： ICC1(CN(C(=O)OC(C)(C)C)CCC1)OC1COC1

Computed Properties

• Exact Mass: 397.07501g/mol
• Monoisotopic Mass: 397.07501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 3-(iodomethyl)-3-(oxetan-3-yloxy)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(iodomethyl)-3-(oxetan-3-yloxy)piperidine-1-carboxylate (CAS No. 1692468-50-0)

The compound tert-butyl 3-(iodomethyl)-3-(oxetan-3-yloxy)piperidine-1-carboxylate (CAS No. 1692468-50-0) is a highly specialized chemical intermediate with significant applications in pharmaceutical and organic synthesis. Its unique structural features, including the oxetan-3-yloxy and iodomethyl functional groups, make it a valuable building block for the development of novel therapeutics. Researchers and chemists are increasingly interested in this compound due to its potential in drug discovery and medicinal chemistry, particularly in the synthesis of complex molecules targeting neurological and inflammatory diseases.

One of the key reasons for the growing popularity of tert-butyl 3-(iodomethyl)-3-(oxetan-3-yloxy)piperidine-1-carboxylate is its versatility in cross-coupling reactions. The presence of the iodomethyl group allows for efficient participation in palladium-catalyzed reactions, such as Suzuki-Miyaura and Heck couplings, which are pivotal in modern organic synthesis. Additionally, the oxetan-3-yloxy moiety enhances the compound's solubility and bioavailability, making it an attractive candidate for prodrug design and bioconjugation strategies.

In recent years, the demand for tert-butyl 3-(iodomethyl)-3-(oxetan-3-yloxy)piperidine-1-carboxylate has surged due to its role in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). These applications align with current trends in precision medicine and targeted therapy, where researchers seek to minimize off-target effects and improve drug efficacy. The compound's ability to serve as a scaffold for fragment-based drug design further underscores its importance in cutting-edge research.

From a synthetic perspective, the tert-butyl carbamate (Boc) protecting group in tert-butyl 3-(iodomethyl)-3-(oxetan-3-yloxy)piperidine-1-carboxylate offers excellent stability under a wide range of reaction conditions, while allowing for facile deprotection when needed. This feature is particularly advantageous in multistep synthesis, where selective deprotection is often required. Moreover, the compound's compatibility with green chemistry principles, such as reduced solvent usage and lower energy consumption, makes it a sustainable choice for industrial-scale applications.

As the pharmaceutical industry continues to explore new chemical entities (NCEs), tert-butyl 3-(iodomethyl)-3-(oxetan-3-yloxy)piperidine-1-carboxylate is poised to play a critical role in the discovery of next-generation therapeutics. Its integration into high-throughput screening libraries and combinatorial chemistry workflows highlights its potential to address unmet medical needs. With ongoing advancements in AI-driven drug discovery and computational chemistry, this compound is likely to remain a focal point for innovation in the years to come.